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Compound of Interest

Compound Name: Ammoniummethylphosphonate

Cat. No.: B13574930

Get Quote

Executive Summary
Ammonium Methylphosphonate (AMP) is the mono-ammonium salt of methylphosphonic acid

(MPA). It primarily enters aquatic ecosystems as a stable degradation product of the herbicide

Glufosinate-ammonium or as a hydrolysis product of phosphonylated nerve agents (e.g., Sarin,

VX).

Core Toxicity Verdict: AMP is classified as "Practically Non-Toxic" to aquatic life under acute

exposure scenarios.

Fish (96h LC50): > 100 mg/L (Limit Test)[1]

Invertebrates (48h EC50): > 100 mg/L[1]

Algae (72h ErC50): > 100 mg/L[1]

However, the toxicity of this compound is pH-dependent. At alkaline pH (>8.0), the dissociation

of the ammonium cation (

) to free ammonia (
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) becomes the toxicity driver, rather than the methylphosphonate anion.

Chemical Identity & Physicochemical Context[2][3]
[4][5][6][7]
Understanding the ionic behavior of AMP is prerequisite to interpreting its toxicity. Unlike

lipophilic pesticides that bioaccumulate, AMP is highly polar and persistent.

Parameter Detail

Chemical Name Ammonium Methylphosphonate

Parent Acid Methylphosphonic Acid (MPA)

CAS Number (Acid) 993-13-5 (MPA); Salt forms vary

Molecular Formula

Solubility Highly soluble in water (> 500 g/L)

Log Kow < -0.7 (Does not bioaccumulate)

Stability
C-P bond is resistant to hydrolysis and thermal

decomposition.

Disambiguation: AMP vs. AMPA
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CRITICAL WARNING: Do not conflate AMP (Methylphosphonate) with AMPA

(Aminomethylphosphonic acid).

AMP:

backbone. Metabolite of Glufosinate.

AMPA:

backbone. Metabolite of Glyphosate. [2][3][4][5] * Relevance: AMP lacks the

primary amine group of AMPA, altering its interaction with biological membranes

and nitrogen metabolism.

Environmental Fate & Degradation Pathway[12]
AMP is a terminal metabolite in many aerobic aquatic environments. It is formed via the

deamination and decarboxylation of Glufosinate.

Visualization: Degradation Pathway
The following diagram illustrates the formation of MPA (the anionic species of AMP) from

Glufosinate.
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Caption: Step-wise degradation of Glufosinate to Methylphosphonic Acid (MPA). The C-P bond

cleavage (MPA to Mineralization) is the rate-limiting step, leading to environmental persistence.
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Aquatic Toxicity Data Synthesis[12]
The following data aggregates endpoints for Methylphosphonic Acid (MPA) and its salts. Due to

the rapid dissociation of AMP in water, MPA toxicity values are the scientifically valid proxy for

the anion's effect.

Quantitative Endpoints
Organism
Group

Species Endpoint
Value
(mg/L)

Classificati
on

Reference

Fish

Pimephales

promelas

(Fathead

Minnow)

96h LC50 > 100
Practically

Non-Toxic
[1, 3]

Fish

Cyprinodon

variegatus

(Sheepshead

Minnow)

96h LC50 > 1593
Practically

Non-Toxic
[2]

Invertebrates
Daphnia

magna
48h EC50 > 100

Practically

Non-Toxic
[1, 3]

Invertebrates
Daphnia

magna
21d NOEC 15

Low Chronic

Toxicity
[1]

Algae

Pseudokirchn

eriella

subcapitata

72h ErC50 > 100
Practically

Non-Toxic
[3]

Mechanistic Insights
Ionic Stress vs. Specific Toxicity: The toxicity of AMP is primarily driven by osmotic/ionic

stress at extremely high concentrations rather than specific receptor binding. Unlike

organophosphate pesticides, AMP does not inhibit acetylcholinesterase (AChE).

The Ammonium Confounder: In static renewal tests, if the pH drifts above 8.5, the

ammonium ion (
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) shifts equilibrium toward free ammonia (

). Free ammonia is highly toxic to fish (LC50 ~0.5 mg/L).

Experimental Implication: Toxicity observed in AMP trials at high pH is often a "false

positive" for phosphonate toxicity; it is actually ammonia toxicity.

Experimental Protocols for Toxicity Assessment
To generate regulatory-grade data (GLP compliant), use the following adapted OECD

protocols. These include specific controls for the ammonium moiety.

Protocol A: The "Limit Test" Approach (OECD 203
Adapted)
Since AMP is expected to be low toxicity, a full dose-response curve is often unnecessary. A

"Limit Test" at 100 mg/L is the most efficient starting point.

Workflow Logic
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Start Toxicity Assessment

Limit Test
(100 mg/L Nominal)

Check Mortality
@ 96h

Mortality < 10%
LC50 > 100 mg/L

No Effect

Mortality > 10%

Effect Observed

CRITICAL: Check pH
Is pH > 8.0?

Full Dose-Response
(5 Concentrations)

No (pH < 8)

Run Ammonia Control
(NH4Cl equivalent)

Yes (pH > 8)

Click to download full resolution via product page

Caption: Decision tree for AMP toxicity testing. Note the critical branch for pH verification to rule

out ammonia artifacts.
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Step-by-Step Methodology
Stock Solution Preparation:

Dissolve Ammonium Methylphosphonate in standard dilution water.

Self-Validation Step: Measure pH immediately. If pH > 7.5, adjust with dilute HCl to match

the culture water pH (typically 7.0–7.4). Reasoning: This prevents pH shock and minimizes

free ammonia formation.

Test System (Fish - OECD 203):

Species:Danio rerio (Zebrafish) or Pimephales promelas.

Replicates: 3 tanks of 7 fish each for the Limit Test.

Control: Dilution water only.

Ammonium Control (Optional but Recommended): A parallel arm containing

at the same molar ammonium concentration as the AMP test group. This isolates the
toxicity of the methylphosphonate anion.

Monitoring:

Measure Dissolved Oxygen (DO), pH, and Temperature daily.

Analytical Verification: Use LC-MS/MS to verify methylphosphonate concentration at T=0

and T=96h. The substance is stable, so recovery should be 95-105%.

Protocol B: Analytical Verification (LC-MS/MS)
Toxicity data is invalid without verifying exposure concentrations.

Column: Anion exchange column (e.g., Metrosep A Supp) or HILIC.

Mobile Phase: Ammonium carbonate buffer (pH 9).

Detection: Negative electrospray ionization (ESI-).
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Transition: Monitor m/z 95 -> 79 (

).

Environmental Risk Assessment (ERA) Calculation
To determine if AMP poses a risk in a specific development scenario, calculate the Predicted

No-Effect Concentration (PNEC).

Where AF is the Assessment Factor.

Acute Data Only: AF = 1000.

Chronic Data Available: AF = 100 (if NOEC available for one trophic level).

Calculation: Using the lowest robust endpoint (LC50 > 100 mg/L):

Conclusion: Unless environmental discharge concentrations exceed 100

g/L, the risk to aquatic life is considered insignificant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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